Cas no 74134-09-1 (1-benzyl-N-phenylazepan-4-amine)

• Product Name: 1-benzyl-N-phenylazepan-4-amine
• CAS No: 74134-09-1
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• CID: 4165796
• Update Time: 2025-06-07

1-benzyl-N-phenylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-4-amine, hexahydro-N-phenyl-1-(phenylmethyl)-
• 1-benzyl-N-phenylazepan-4-amine

• Inchi： 1S/C19H24N2/c1-3-8-17(9-4-1)16-21-14-7-12-19(13-15-21)20-18-10-5-2-6-11-18/h1-6,8-11,19-20H,7,12-16H2
• InChI Key： RPJXAXJVCIWNLZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC(NC2=CC=CC=C2)CC1

Additional information on 1-benzyl-N-phenylazepan-4-amine

Professional Introduction to Compound with CAS No. 74134-09-1 and Product Name: 1-benzyl-N-phenylazepan-4-amine

The compound with the CAS number 74134-09-1 and the product name 1-benzyl-N-phenylazepan-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The benzyl and phenyl substituents in its molecular structure contribute to its distinct pharmacological properties, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of azepane derivatives due to their favorable pharmacokinetic profiles and minimal toxicity. The presence of the azepane ring in 1-benzyl-N-phenylazepan-4-amine enhances its stability and bioavailability, which are critical factors in drug design. This compound has been extensively studied for its role in modulating various biological pathways, particularly those involving neurotransmitter systems.

One of the most compelling aspects of 1-benzyl-N-phenylazepan-4-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel compounds with enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in creating derivatives that exhibit potent activity against neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzyl and phenyl groups facilitate interactions with specific binding sites on target proteins, thereby modulating neuronal function.

The synthesis of 1-benzyl-N-phenylazepan-4-amine involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the formation of the azepane core through cyclization reactions, followed by functional group modifications to introduce the benzyl and phenyl substituents. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have further illuminated the mechanistic pathways associated with 1-benzyl-N-phenylazepan-4-amine. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These findings have not only validated experimental observations but also provided a foundation for designing next-generation analogs with improved pharmacological properties. The integration of machine learning algorithms has accelerated this process, enabling rapid screening of potential derivatives.

The therapeutic potential of 1-benzyl-N-phenylazepan-4-amine extends beyond neurological applications. Preliminary research suggests that it may exhibit anti-inflammatory and analgesic effects, making it a promising candidate for treating chronic pain conditions. Additionally, its structural versatility allows for modifications that could enhance its solubility and metabolic stability, critical factors for drug formulation.

In conclusion, 1-benzyl-N-phenylazepan-4-amine (CAS No. 74134-09-1) stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly pivotal role in addressing some of the most pressing challenges in modern medicine.